molecular formula C12H9Br2N B8280951 3-(3,5-Dibromobenzyl)pyridine

3-(3,5-Dibromobenzyl)pyridine

Cat. No.: B8280951
M. Wt: 327.01 g/mol
InChI Key: WOHQFRIQRUCZHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,5-Dibromobenzyl)pyridine is a useful research compound. Its molecular formula is C12H9Br2N and its molecular weight is 327.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9Br2N

Molecular Weight

327.01 g/mol

IUPAC Name

3-[(3,5-dibromophenyl)methyl]pyridine

InChI

InChI=1S/C12H9Br2N/c13-11-5-10(6-12(14)7-11)4-9-2-1-3-15-8-9/h1-3,5-8H,4H2

InChI Key

WOHQFRIQRUCZHM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CC2=CC(=CC(=C2)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(3,5-dibromobenzoyl)pyridine (Preparation 1; 19.0 g) and hydrazine hydrate (13.9 ml) in ethylene glycol (140 ml) was heated under reflux for 45 minutes. The volatile material was distilled off until the internal temperature reached 180° C, and then the reaction mixture was cooled to 80° C. Potassium hydroxide (7.80 g) was added and the resulting solution was heated under reflux for 30 minutes, cooled and then poured into water. The mixture was extracted several times with ethyl acetate, and the combined extracts were washed with water and dried (MgSO4). Evaporation under vacuum gave the title compound (16.38 g), m.p. 70°-72° C. (after crystallisation from ethyl acetate-hexane). Found: C, 44.29; H, 2.66; N, 4.29. C12H9 Br2N requires C, 44.07; H, 2.77; N, 4.28%.
Quantity
19 g
Type
reactant
Reaction Step One
Quantity
13.9 mL
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One

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